Cas no 1345471-86-4 (3-bromo-4-fluoro-5-nitrobenzamide)

• Product Name: 3-bromo-4-fluoro-5-nitrobenzamide
• CAS No: 1345471-86-4
• MF: C₇H₄BrFN₂O₃
• MW: 263.020664215088
• CID: 2771084
• PubChem ID: 56776543
• Update Time: 2025-04-21

3-bromo-4-fluoro-5-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-fluoro-5-nitrobenzamide
• AKOS025294342
• DB-165492
• DTXSID50718325
• 1345471-86-4
• SCHEMBL19436437
• MFCD20441786
• BS-26697
• VDC47186

• Inchi： 1S/C7H4BrFN2O3/c8-4-1-3(7(10)12)2-5(6(4)9)11(13)14/h1-2H,(H2,10,12)
• InChI Key： ZZLBLAZKHBROQT-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C(N)=O)C=1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 261.93900
• Monoisotopic Mass: 261.93893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 88.9Ų

Experimental Properties

• PSA: 89.90000
• LogP: 3.00270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives